Cas no 13437-63-3 (methyl N-[(benzyloxy)carbonyl]glycylglycinate)
methyl N-[(benzyloxy)carbonyl]glycylglycinate Chemical and Physical Properties
Names and Identifiers
-
- methyl N-[(benzyloxy)carbonyl]glycylglycinate
- methyl 2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetate
- 2-[(2-phenylmethoxycarbonylamino-acetyl)amino]-acetic acid methyl ester
- AC1L6S8Q
- AC1Q447A
- Acetic acid, (2-benzyloxycarbonylaminoacetylamino)-, methyl ester
- methyl 2-(2-{[(benzyloxy)carbonyl]amino}acetamido)acetate
- NSC169148
- NSC-169148
- 13437-63-3
- BDBM50172797
- Z240299858
- Methyl 2-(2-(((benzyloxy)carbonyl)amino)acetamido)acetate
- Methyl2-(2-(((benzyloxy)carbonyl)amino)acetamido)acetate
- SCHEMBL11432703
- CHEMBL3809154
- Z-Gly-Gly-OMe
- DTXSID70305110
- Carbobenzyloxyglycylglycine methyl ester
- AKOS024338051
- CARBOBENZYLOXYGLYCYLGLYCINE METHYL ESTER
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- Inchi: 1S/C13H16N2O5/c1-19-12(17)8-14-11(16)7-15-13(18)20-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,16)(H,15,18)
- InChI Key: TXMIOBGEEHTBRF-UHFFFAOYSA-N
- SMILES: O(C(NCC(NCC(=O)OC)=O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 280.10598
- Monoisotopic Mass: 280.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 93.7Ų
Experimental Properties
- Density: 1.237
- Boiling Point: 494.6°C at 760 mmHg
- Flash Point: 253°C
- Refractive Index: 1.527
- PSA: 93.73
- LogP: 0.98380
methyl N-[(benzyloxy)carbonyl]glycylglycinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12152617-5g |
Methyl 2-(2-(((benzyloxy)carbonyl)amino)acetamido)acetate |
13437-63-3 | 95+% | 5g |
$790 | 2024-07-23 |
methyl N-[(benzyloxy)carbonyl]glycylglycinate Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on methyl N-[(benzyloxy)carbonyl]glycylglycinate
Methyl N-[(benzyloxy)carbonyl]glycylglycinate (CAS No. 13437-63-3): A Comprehensive Overview
Methyl N-[(benzyloxy)carbonyl]glycylglycinate, also known by its CAS number 13437-63-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has been extensively studied due to its unique structural properties and potential applications in drug delivery systems and peptide synthesis.
The molecular structure of methyl N-[(benzyloxy)carbonyl]glycylglycinate is characterized by a benzyloxy carbonyl group attached to a glycine backbone, which is further esterified with a methyl group. This structure makes it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and peptide analogs.
Recent studies have highlighted the importance of methyl N-[(benzyloxy)carbonyl]glycylglycinate in the development of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This has opened new avenues for its application in the pharmaceutical industry, particularly in the formulation of poorly water-soluble drugs.
In addition to its role in drug delivery, methyl N-[(benzyloxy)carbonyl]glycylglycinate has been utilized as a protective group in peptide synthesis. Its stability under various reaction conditions makes it an ideal choice for protecting amino groups during complex peptide constructions. This has been particularly useful in the synthesis of cyclic peptides and other bioactive molecules.
Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing methyl N-[(benzyloxy)carbonyl]glycylglycinate. Researchers have developed catalytic systems that reduce the environmental impact of its production, aligning with global efforts to promote eco-friendly chemical processes.
The biological activity of methyl N-[(benzyloxy)carbonyl]glycylglycinate has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes, suggesting its role in therapeutic interventions for diseases such as cancer and neurodegenerative disorders.
In conclusion, methyl N-[(benzyloxy)carbonyl]glycylglycinate (CAS No. 13437-63-3) is a multifaceted compound with diverse applications in organic synthesis, drug delivery, and peptide chemistry. Its continued exploration promises to unlock new possibilities in pharmaceutical research and development.
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